Cas no 90566-22-6 (N-(2-aminoethyl)-4-methoxybenzene-1-sulfonamide)

• Product Name: N-(2-aminoethyl)-4-methoxybenzene-1-sulfonamide
• CAS No: 90566-22-6
• MF: C₉H₁₄N₂O₃S
• MW: 230.284060955048
• MDL: MFCD03634547
• CID: 880072
• PubChem ID: 2190154
• Update Time: 2025-04-19

N-(2-aminoethyl)-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-4-methoxybenzenesulfonamide
• N-(2-aminoethyl)-4-methoxybenzenesulfonamide(SALTDATA: FREE)
•  
• N-(2-aminoethyl)-4-methoxybenzene-1-sulfonamide
• EN300-29604
• AKOS009151644
• SCHEMBL15145873
• SR-01000262448-1
• DTXSID80366914
• CHEMBRDG-BB 7436664
• CS-0302892
• 90566-22-6
• SR-01000262448

• MDL： MFCD03634547
• Inchi： 1S/C9H14N2O3S/c1-14-8-2-4-9(5-3-8)15(12,13)11-7-6-10/h2-5,11H,6-7,10H2,1H3
• InChI Key： DXJTYJVSEICHGS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NCCN)(=O)=O

Computed Properties

• Exact Mass: 230.07300
• Monoisotopic Mass: 230.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 89.80000
• LogP: 2.10420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides